Cas no 4383-26-0 (benzylbis(prop-2-en-1-yl)amine)

• Product name: benzylbis(prop-2-en-1-yl)amine
• CAS No: 4383-26-0
• MF: C₁₃H₁₇N
• MW: 187.281
• CID: 3987091
• PubChem ID: 3543791

benzylbis(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N,N-di-2-propenyl-
• benzylbis(prop-2-en-1-yl)amine
• Diallylbenzylamin
• N-Allyl-N-benzylprop-2-en-1-amine
• N-benzyl-N-(prop-2-en-1-yl)prop-2-en-1-amine
• CHEMBL281934
• 4383-26-0
• N,N-Di-2-propenylbenzylamine
• STK116388
• Diallyl-benzyl-amine
• SCHEMBL2688603
• Benzenemethanamine, N,N-di-2-propen-1-yl-

• Inchi： InChI=1S/C13H17N/c1-3-10-14(11-4-2)12-13-8-6-5-7-9-13/h3-9H,1-2,10-12H2
• InChI Key： LAVWIZQBXPOEEM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 187.136099547Da
• Monoisotopic Mass: 187.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų